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Compound of Interest

Compound Name: (S)-Nik smi1

Cat. No.: B10861044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of (S)-Nik smi1, a potent and selective NF-κB inducing kinase (NIK) inhibitor. The following

procedural guidance is designed to ensure the safe handling, use, and disposal of this

compound in a laboratory setting.

Hazard Assessment and Safety Precautions
(S)-Nik smi1 requires careful handling due to its potential hazards. While some suppliers

classify it as not a hazardous substance, others indicate that it is harmful if swallowed and very

toxic to aquatic life with long-lasting effects[1][2]. Therefore, a cautious approach is mandatory.

Key safety precautions include:

Avoid inhalation, ingestion, and contact with skin and eyes[1][2].

Prevent the formation of dust and aerosols[1][2].

Work in a well-ventilated area, preferably a chemical fume hood.

Personal Protective Equipment (PPE)
The following PPE is required when handling (S)-Nik smi1:
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PPE Category Specific Recommendations

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye Protection
Safety glasses with side shields or chemical

safety goggles

Skin and Body Protection Laboratory coat

Step-by-Step Handling Procedures
Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and dark place.

Follow the recommended storage temperatures for optimal stability[2][3].

Form
Storage Temperature
(Short-term)

Storage Temperature
(Long-term)

Solid Powder 0 - 4 °C (days to weeks) -20 °C (months to years)

In Solvent Not specified -80 °C

Preparation of Stock Solutions
Work in a chemical fume hood.

Wear all required PPE (lab coat, gloves, eye protection).

Allow the vial of (S)-Nik smi1 to equilibrate to room temperature before opening to prevent

moisture condensation.

Carefully weigh the required amount of the solid compound.

Prepare the stock solution by dissolving the compound in a suitable solvent, such as

DMSO[3][4].
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Solvent Reported Solubility

DMSO 73 mg/mL (199.79 mM)[4]

Ensure the solution is fully dissolved before use.

Clearly label the stock solution container with the compound name, concentration, solvent,

date of preparation, and your initials.

Store the stock solution at the recommended temperature.

Use in Experiments
When adding (S)-Nik smi1 to your experimental system (e.g., cell culture), continue to work

in a controlled environment like a laminar flow hood.

Use appropriate pipetting techniques to avoid splashes and aerosol generation.

If working with cells, be aware of the compound's biological activity as a NIK inhibitor[3][4][5]

[6][7].

Disposal Plan
All waste contaminated with (S)-Nik smi1 must be disposed of as hazardous chemical waste.

Solid Waste: Collect any disposable materials that have come into contact with (S)-Nik smi1
(e.g., weighing paper, pipette tips, gloves) in a designated, clearly labeled hazardous waste

container.

Liquid Waste: Collect all solutions containing (S)-Nik smi1 in a separate, labeled hazardous

waste container. Do not pour down the drain.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations[2].

Emergency Procedures
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Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.

Visual Workflow for Safe Handling
The following diagram outlines the key steps for the safe handling of (S)-Nik smi1.
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Caption: Workflow for the safe handling of (S)-Nik smi1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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